Cas no 1805325-33-0 (2-Amino-4-chloro-3-(difluoromethyl)-5-iodopyridine)

• Product Name: 2-Amino-4-chloro-3-(difluoromethyl)-5-iodopyridine
• CAS No: 1805325-33-0
• MF: C₆H₄ClF₂IN₂
• MW: 304.463639259338
• CID: 4810980
• Update Time: 2025-06-15

2-Amino-4-chloro-3-(difluoromethyl)-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-chloro-3-(difluoromethyl)-5-iodopyridine

• Inchi： 1S/C6H4ClF2IN2/c7-4-2(10)1-12-6(11)3(4)5(8)9/h1,5H,(H2,11,12)
• InChI Key： UTSOWLYRVHZYCN-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C(F)F)=C1Cl)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-4-chloro-3-(difluoromethyl)-5-iodopyridine

Comprehensive Overview of 2-Amino-4-chloro-3-(difluoromethyl)-5-iodopyridine (CAS No. 1805325-33-0)

2-Amino-4-chloro-3-(difluoromethyl)-5-iodopyridine (CAS No. 1805325-33-0) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique molecular structure, featuring amino, chloro, difluoromethyl, and iodo functional groups. Its multi-substituted pyridine backbone makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel crop protection agents and drug discovery programs.

The compound's structural versatility allows it to serve as a key building block in medicinal chemistry. Researchers have explored its potential in creating targeted therapies, especially in areas such as kinase inhibition and antimicrobial development. The presence of both halogen atoms (chloro and iodo) and the difluoromethyl group contributes to its ability to participate in diverse chemical reactions, including cross-coupling reactions and nucleophilic substitutions, which are crucial for structure-activity relationship studies.

In the context of green chemistry and sustainable synthesis, 2-Amino-4-chloro-3-(difluoromethyl)-5-iodopyridine has been investigated for its role in developing more environmentally friendly synthetic routes. The compound's iodo-substitution is particularly valuable for palladium-catalyzed reactions, which are fundamental in modern pharmaceutical manufacturing. This aligns with current industry trends toward atom-efficient synthesis and reduced waste generation.

The agrochemical sector has shown growing interest in this compound due to its potential as a precursor for next-generation pesticides. Its structural features mimic those found in several commercial fungicides and herbicides, making it a candidate for developing products with improved pest resistance management profiles. The difluoromethyl group is known to enhance the metabolic stability of bioactive compounds, addressing one of the key challenges in crop protection chemistry.

From a material science perspective, 2-Amino-4-chloro-3-(difluoromethyl)-5-iodopyridine has potential applications in the development of organic electronic materials. The electron-withdrawing nature of its substituents makes it interesting for designing charge-transfer complexes and photovoltaic materials, areas that are currently receiving substantial research attention due to the global push for renewable energy solutions.

Quality control and analytical characterization of this compound typically involve advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods are essential for verifying the compound's purity and structure, especially given its use in high-value applications. The CAS registry number 1805325-33-0 serves as a unique identifier that facilitates precise tracking and literature searches in chemical databases and patent documents.

Recent publications have highlighted the compound's role in fragment-based drug design, where its relatively small size yet diverse functionality makes it valuable for molecular docking studies. The amino group provides a handle for further derivatization, while the halogen atoms offer sites for structure-activity optimization. This dual functionality addresses current demands in precision medicine development.

Storage and handling of 2-Amino-4-chloro-3-(difluoromethyl)-5-iodopyridine require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper chemical safety protocols should always be followed. The compound's stability under various conditions has been the subject of several pharmaceutical stability studies, particularly regarding its suitability for long-term storage in research settings.

The commercial availability of this fine chemical has increased in recent years to meet growing demand from contract research organizations and academic laboratories. Suppliers typically offer it in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. This scalability supports its use across different stages of research and development pipelines.

Looking forward, 2-Amino-4-chloro-3-(difluoromethyl)-5-iodopyridine is poised to maintain its importance in chemical innovation. Its unique combination of substituents continues to inspire novel applications in life sciences and materials chemistry. As synthetic methodologies advance and computational chemistry tools become more sophisticated, this compound's role in facilitating molecular discovery is expected to expand further.